molecular formula C11H13N5O B2517035 N-(8-methoxy-4-methylquinazolin-2-yl)guanidine CAS No. 329213-13-0

N-(8-methoxy-4-methylquinazolin-2-yl)guanidine

Cat. No. B2517035
CAS RN: 329213-13-0
M. Wt: 231.259
InChI Key: UCVBIIAYDZYJNW-UHFFFAOYSA-N
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Description

“N-(8-methoxy-4-methylquinazolin-2-yl)guanidine” is a chemical compound with the molecular formula C11H13N5O . It is produced by MATRIX SCIENTIFIC .


Molecular Structure Analysis

The molecular structure of “N-(8-methoxy-4-methylquinazolin-2-yl)guanidine” is defined by its molecular formula, C11H13N5O . The molecular weight of this compound is 231.25 g/mol .

Scientific Research Applications

Antimalarial Applications

4(3H)-quinazolinone and its derivatives have been studied for their potential use in antimalarial treatments . The unique structure of these compounds may interfere with the life cycle of malaria parasites, making them a promising area of research in the fight against malaria.

Antitumor Applications

These compounds have also been explored for their antitumor properties . They may inhibit the growth of cancer cells or induce apoptosis, which is the programmed death of cells. This could potentially be used in the development of new cancer therapies.

Anticonvulsant Applications

4(3H)-quinazolinone derivatives have shown potential as anticonvulsants . They may help to reduce the frequency and severity of seizures in individuals with epilepsy or other neurological conditions.

Fungicidal Applications

These compounds have demonstrated fungicidal properties . They could potentially be used in the development of new treatments for fungal infections, or in agricultural applications to protect crops from fungal pathogens.

Antimicrobial Applications

4(3H)-quinazolinone and its derivatives have been found to have antimicrobial effects . This makes them a potential candidate for the development of new antibiotics to combat bacterial infections.

Anti-inflammatory Applications

These compounds have shown potential as anti-inflammatory agents . They could potentially be used in the treatment of conditions characterized by inflammation, such as arthritis or inflammatory bowel disease.

properties

IUPAC Name

2-(8-methoxy-4-methylquinazolin-2-yl)guanidine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N5O/c1-6-7-4-3-5-8(17-2)9(7)15-11(14-6)16-10(12)13/h3-5H,1-2H3,(H4,12,13,14,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UCVBIIAYDZYJNW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C=CC=C(C2=NC(=N1)N=C(N)N)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13N5O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101345975
Record name N-(8-Methoxy-4-methylquinazolin-2-yl)guanidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101345975
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

231.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(8-methoxy-4-methylquinazolin-2-yl)guanidine

CAS RN

329213-13-0
Record name N-(8-Methoxy-4-methylquinazolin-2-yl)guanidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101345975
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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